molecular formula C18H17N3O B8794084 N-cyclopropyl-3-(1H-indazol-6-yl)-4-methylbenzamide CAS No. 651780-03-9

N-cyclopropyl-3-(1H-indazol-6-yl)-4-methylbenzamide

Cat. No.: B8794084
CAS No.: 651780-03-9
M. Wt: 291.3 g/mol
InChI Key: FFUVEHPBSGZJKF-UHFFFAOYSA-N
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Description

N-cyclopropyl-3-(1H-indazol-6-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C18H17N3O and its molecular weight is 291.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

651780-03-9

Molecular Formula

C18H17N3O

Molecular Weight

291.3 g/mol

IUPAC Name

N-cyclopropyl-3-(1H-indazol-6-yl)-4-methylbenzamide

InChI

InChI=1S/C18H17N3O/c1-11-2-3-13(18(22)20-15-6-7-15)8-16(11)12-4-5-14-10-19-21-17(14)9-12/h2-5,8-10,15H,6-7H2,1H3,(H,19,21)(H,20,22)

InChI Key

FFUVEHPBSGZJKF-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)NC2CC2)C3=CC4=C(C=C3)C=NN4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-acetyl-6-bromo-1H-indazole (Intermediate 65) (0.50 g) N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (Intermediate 5) (0.59 g) aqueous sodium carbonate (1M, 2.35 ml) and PdCl2dppf (0.237 g) in 1,2-dimethoxyethane (30 ml) was stirred at reflux under nitrogen for 16 h. More sodium carbonate (2.3 ml) and catalyst (120 mg) were added and reflux was continued for a further 4 h. Conc. hydrochloric acid (1 ml) was added and the mixture was heated for a further 1 h. The mixture was absorbed onto silica then purified by column chromatography on silica eluting with cyclohexane:ethyl acetate (2:1 to 1:4) to give the title compound (0.25 g).
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
Quantity
0.59 g
Type
reactant
Reaction Step One
Name
Intermediate 5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
2.35 mL
Type
reactant
Reaction Step One
[Compound]
Name
PdCl2dppf
Quantity
0.237 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
2.3 mL
Type
reactant
Reaction Step Two
[Compound]
Name
catalyst
Quantity
120 mg
Type
catalyst
Reaction Step Two
Quantity
1 mL
Type
reactant
Reaction Step Three

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